Cas no 2703768-13-0 (5-[(3-aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-[(3-aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703768-13-0
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 5932079
• PubChem ID: 165944187
• Update Time: 2025-10-29

5-[(3-aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(3-aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703768-13-0
• EN300-33364732

• Inchi： 1S/C19H22N4O4/c20-10-2-1-3-11(8-10)21-12-4-5-13-14(9-12)19(27)23(18(13)26)15-6-7-16(24)22-17(15)25/h4-5,9-11,15,21H,1-3,6-8,20H2,(H,22,24,25)
• InChI Key： SXOMFRBAHRLROK-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NC1CCCC(C1)N

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Additional information on 5-[(3-aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703768-13-0)

5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, with the CAS number 2703768-13-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a cyclohexylamine moiety and a piperidine ring with dioxo functionalities. These structural elements contribute to its biological activity and pharmacological properties.

The synthesis of 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione typically involves multi-step reactions, including the formation of the cyclohexylamine derivative and the subsequent coupling with the piperidine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its potential as an inhibitor of specific protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, gene expression, and cell cycle regulation. By modulating these interactions, this compound can potentially interfere with disease pathways associated with cancer, neurodegenerative disorders, and inflammatory conditions.

One of the key areas of research involving 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is its anti-cancer properties. Studies have shown that this compound can inhibit the growth of various cancer cell lines by disrupting specific PPIs involved in tumor progression. For example, it has been reported to target the interaction between Bcl-xL and Bim proteins, which are critical for apoptosis regulation in cancer cells. This makes it a promising candidate for the development of novel anti-cancer therapies.

Beyond cancer research, 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has also been investigated for its potential in treating neurodegenerative diseases. These diseases are often characterized by the accumulation of misfolded proteins and disrupted cellular processes. The ability of this compound to modulate PPIs involved in protein folding and degradation pathways suggests that it could be beneficial in preventing or slowing down the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is also an important tool for basic research in biochemistry and molecular biology. Its unique structure allows researchers to study the effects of specific chemical modifications on protein interactions and cellular functions. This can provide valuable insights into the mechanisms underlying various biological processes and diseases.

The safety profile of 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties. These findings support its potential for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and to optimize its use in clinical settings.

In conclusion, 5-[(3-Aminocyclohexyl)amino]-2-(2,6-dioxopiperidin-3-y l)-2 , 3 -d i h y d ro - 1 H - i s o i n d ol e - 1 , 3 -d i o n e (CAS No. 270 768 - 1 0) represents a promising molecule with a wide range of potential applications in both research and medicine. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of complex biological processes and developing new therapeutic strategies. As research in this area continues to evolve, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.